Cas no 1542010-96-7 (1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine)

• Product Name: 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine
• CAS No: 1542010-96-7
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• MDL: MFCD28468542
• CID: 4609183
• PubChem ID: 82607559
• Update Time: 2025-06-13

1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-fluorophenyl)cyclopropanemethanamine
• 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine

• MDL： MFCD28468542
• Inchi： 1S/C10H11ClFN/c11-8-2-1-7(5-9(8)12)10(6-13)3-4-10/h1-2,5H,3-4,6,13H2
• InChI Key： ZOSGRDFRTANNCC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C(F)=C2)(CN)CC1

Additional information on 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine

Comprehensive Overview of 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine (CAS No. 1542010-96-7)

1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine (CAS No. 1542010-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylmethanamine backbone and substituted phenyl ring, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine", "applications of CAS 1542010-96-7", and "pharmacological properties of fluorophenyl derivatives", reflecting its relevance in modern chemistry.

The structural motif of 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine combines a halogenated aromatic ring with a strained cyclopropane moiety, which is often associated with enhanced metabolic stability and binding affinity in drug design. Recent studies highlight its potential in targeting central nervous system (CNS) disorders and inflammatory pathways, aligning with trending topics such as "neurotherapeutic agents 2024" and "small molecule modulators for autoimmune diseases". The compound's CAS No. 1542010-96-7 is frequently cross-referenced in patents and academic journals, underscoring its industrial importance.

From a synthetic perspective, 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine is typically prepared via multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. These methods are often optimized for scalability, as indicated by search queries like "large-scale production of cyclopropylamine derivatives". Environmental and regulatory considerations also drive interest in "green chemistry approaches for halogenated compounds", making this compound a case study for sustainable synthesis.

Analytical characterization of CAS 1542010-96-7 involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity profiling. These methods ensure compliance with stringent quality standards demanded in pharmaceutical applications. Notably, the compound's logP and pKa values are critical parameters for researchers investigating "drug-likeness predictors" or "ADME profiling tools", topics dominating recent scientific forums.

Emerging applications of 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine extend to material science, where its rigid structure contributes to the development of liquid crystals and polymeric coatings. This interdisciplinary relevance answers frequent queries like "fluorophenyl compounds in advanced materials". Furthermore, its role in catalysis and ligand design is explored in cutting-edge research on "transition metal complexes" and "asymmetric synthesis".

In summary, 1-(4-chloro-3-fluorophenyl)cyclopropylmethanamine (CAS No. 1542010-96-7) represents a versatile building block with broad utility across life sciences and materials engineering. Its alignment with trending research themes—from precision medicine to sustainable chemistry—ensures continued scientific and commercial interest. For detailed protocols or safety data, readers are encouraged to consult peer-reviewed literature or specialized databases like Reaxys and SciFinder.